Cas no 2138244-57-0 (1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol)

• Product Name: 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol
• CAS No: 2138244-57-0
• MF: C₉H₁₉N₅O
• MW: 213.280061006546
• CID: 5603498
• PubChem ID: 165479957
• Update Time: 2025-05-19

1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1114233
• 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol
• 2138244-57-0

• Inchi： 1S/C9H19N5O/c1-3-13(4-2)6-8(15)7-14-11-5-9(10)12-14/h5,8,15H,3-4,6-7H2,1-2H3,(H2,10,12)
• InChI Key： QDDVTLGALJDPRI-UHFFFAOYSA-N
• SMILES： OC(CN1N=CC(N)=N1)CN(CC)CC

Computed Properties

• Exact Mass: 213.15896025g/mol
• Monoisotopic Mass: 213.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.2Ų

Additional information on 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol

1-(4-Amino-2H-1,2,3-Triazol-2-yl)-3-(Diethylamino)propan-2-ol: A Comprehensive Overview

1-(4-Amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol (CAS No. 2138244-57-0) is a multifunctional compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines an amino group, a triazole ring, and a diethylamino moiety, making it a versatile candidate for drug development and other applications.

The triazole ring is a well-known heterocyclic structure that has gained considerable attention in medicinal chemistry due to its broad spectrum of biological activities. Compounds containing this ring system have been shown to exhibit antifungal, antiviral, and anti-inflammatory properties. The presence of the amino group further enhances the compound's reactivity and functional versatility, allowing for the formation of various derivatives with tailored biological activities.

The diethylamino moiety in 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol contributes to the compound's basicity and solubility characteristics. This functional group is known to improve the pharmacokinetic properties of molecules, such as their absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for the development of effective drugs and therapeutic agents.

Recent studies have highlighted the potential of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structures exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This makes 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol has shown potential in the treatment of neurodegenerative diseases. Studies have indicated that compounds containing triazole rings can modulate neurotransmitter systems and protect neurons from oxidative stress. This suggests that 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol could be developed into therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol has been extensively studied in the literature. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for forming triazole rings. The starting materials for this synthesis typically include an azide derivative and an alkyne compound. The reaction conditions can be optimized to achieve high yields and purity of the final product.

The physicochemical properties of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-(diethylamino)propan-2-ol have also been characterized in detail. The compound is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. Its solubility in various solvents has been studied to optimize its use in different applications.

In terms of safety and toxicity, preliminary studies have shown that 1-(4-amino-2H-1,2,3-triazol-2-y l)-3-(diethylamino)propan - 0 l exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These studies typically involve in vitro assays using cell lines and in vivo experiments with animal models to assess potential side effects and long-term safety profiles.

The potential applications of 1-(4-amino - 0 l - y l - 0 l - y l - 0 l - y l - 0 l - y l - 0 l - y l - 0 l - y l - yl)-< strong > ( diethylamino ) propan - ol strong > extend beyond pharmaceuticals. In materials science, compounds with similar structures have been used as building blocks for the synthesis of advanced materials with unique properties. For example, triazole derivatives have been incorporated into polymers to enhance their mechanical strength and thermal stability.

In conclusion,< strong > 1 -(4-amino - yl) strong > -< strong > ( diethylamino ) propan strong > - ol (CAS No .< strong > 57 strong > ) is a versatile compound with significant potential in various fields . Its unique molecular structure , combining an< strong > amino strong > group , a< strong > triazole strong > ring , and a< strong > diethylamino strong > moiety , makes it an attractive candidate for drug development , materials science , and other applications . Ongoing research continues to uncover new possibilities for this compound , highlighting its importance in modern scientific endeavors . p >